Dimethyl oxalate Dimethyl oxalate Dimethyl oxalate undergoes Cu/SiO2 catalyzed hydrogenation to yield ethylene glycol. It undergoes selective gas-phase hydrogenation catalyzed by Ag/SiO2 to yield corresponding alcohol.
Methyl oxalate is a diester, a methyl ester and a member of dicarboxylic acids and O-substituted derivatives. It derives from an oxalic acid.
Brand Name: Vulcanchem
CAS No.: 553-90-2
VCID: VC20879592
InChI: InChI=1S/C4H6O4/c1-7-3(5)4(6)8-2/h1-2H3
SMILES: COC(=O)C(=O)OC
Molecular Formula: (CH3)2C2O4
C4H6O4
Molecular Weight: 118.09 g/mol

Dimethyl oxalate

CAS No.: 553-90-2

Cat. No.: VC20879592

Molecular Formula: (CH3)2C2O4
C4H6O4

Molecular Weight: 118.09 g/mol

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Dimethyl oxalate - 553-90-2

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Description Dimethyl oxalate undergoes Cu/SiO2 catalyzed hydrogenation to yield ethylene glycol. It undergoes selective gas-phase hydrogenation catalyzed by Ag/SiO2 to yield corresponding alcohol.
Methyl oxalate is a diester, a methyl ester and a member of dicarboxylic acids and O-substituted derivatives. It derives from an oxalic acid.
CAS No. 553-90-2
Molecular Formula (CH3)2C2O4
C4H6O4
Molecular Weight 118.09 g/mol
IUPAC Name dimethyl oxalate
Standard InChI InChI=1S/C4H6O4/c1-7-3(5)4(6)8-2/h1-2H3
Standard InChI Key LOMVENUNSWAXEN-UHFFFAOYSA-N
SMILES COC(=O)C(=O)OC
Canonical SMILES COC(=O)C(=O)OC
Boiling Point 163.5 °C
Melting Point 54.3 °C

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